3-(Benzyloxy)-5-(trifluoromethyl)benzoic acid

• IUPAC Name: 3-phenylmethoxy-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C15H11F3O3/c16-15(17,18)12-6-11(14(19)20)7-13(8-12)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20)
• InChI Key: LLENRXQWSHZKQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C15H11F3O3
• Molecular Weight: 296.24 g/mol

Description

3-(Benzyloxy)-5-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C15H11F3O3 and its molecular weight is 296.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution resulting from 206 mg. (1 m mole) of 3-hydroxy-5-trifluoromethylbenzoic acid* and 85 mg. (2 m moles) of a 56.6% oil suspension of sodium hydride in 2 ml. of dimethylsulfoxide is added 127 mg. (1 m mole) of benzyl chloride and the reaction mixture heated to 90° C. for 1-2 hours. The mixture is cooled to room temperature, diluted with 10 ml. of water and extracted with ether. The aqueous phase is separated and acidified with 6N hydrochloric acid. The precipitated produce is filtered, dried and sublimed at 125° C. and .05 mm pressure, m.p. 143°-145° C.